![molecular formula C19H22N2O2S B284522 2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide](/img/structure/B284522.png)
2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide
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Overview
Description
2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a sulfhydryl-containing compound that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide is not fully understood. However, it is believed that the compound exerts its effects by modulating various signaling pathways in cells. It has been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer progression. The compound also activates the Nrf2 pathway, which is responsible for antioxidant defense.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines in cells and inhibit the expression of genes involved in inflammation. The compound has also been found to increase the activity of antioxidant enzymes, which protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising candidate for developing anticancer drugs. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide. One direction is to study its effects on other signaling pathways in cells to understand its mechanism of action better. Another direction is to investigate its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, research can focus on improving the solubility and bioavailability of the compound to enhance its efficacy in lab experiments.
Synthesis Methods
The synthesis of 2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide involves the reaction of 2-(2,3-dimethylanilino)-2-oxoethylthiol with 4-methylbenzoyl chloride in the presence of a base. The reaction yields the desired compound as a white solid. This method has been optimized to achieve a high yield of the compound.
Scientific Research Applications
2-{[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl}-N-(4-methylphenyl)acetamide has several potential applications in scientific research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have a protective effect against oxidative stress-induced damage in cells.
Properties
Molecular Formula |
C19H22N2O2S |
---|---|
Molecular Weight |
342.5 g/mol |
IUPAC Name |
2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C19H22N2O2S/c1-13-7-9-16(10-8-13)20-18(22)11-24-12-19(23)21-17-6-4-5-14(2)15(17)3/h4-10H,11-12H2,1-3H3,(H,20,22)(H,21,23) |
InChI Key |
SCQIENAUHUUOLS-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC=CC(=C2C)C |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC=CC(=C2C)C |
Origin of Product |
United States |
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